Cas no 675590-22-4 (3-Bromo-5-(4-chlorophenyl)pyridine)

• Product Name: 3-Bromo-5-(4-chlorophenyl)pyridine
• CAS No: 675590-22-4
• MF: C₁₁H₇BrClN
• MW: 268.536980867386
• MDL: MFCD09264569
• CID: 966255
• PubChem ID: 28875853
• Update Time: 2025-10-29

3-Bromo-5-(4-chlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(4-chlorophenyl)pyridine
• 3-bromanyl-5-(4-chlorophenyl)pyridine
• AKOS015902138
• TS-00881
• J-511960
• 675590-22-4
• SCHEMBL5116017
• A835802
• CS-0366052
• 3-bromo-5-(4-chloro-phenyl)-pyridine
• DTXSID70651765

• MDL： MFCD09264569
• Inchi： 1S/C11H7BrClN/c12-10-5-9(6-14-7-10)8-1-3-11(13)4-2-8/h1-7H
• InChI Key： ZEWKYJZFNCMOJW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 266.94500
• Monoisotopic Mass: 266.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.525
• Boiling Point: 336.679°C at 760 mmHg
• Flash Point: 157.418°C
• Refractive Index: 1.616
• PSA: 12.89000
• LogP: 4.16450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Bromo-5-(4-chlorophenyl)pyridine

3-Bromo-5-(4-chlorophenyl)pyridine (CAS No 675590-22-4)

3-Bromo-5-(4-chlorophenyl)pyridine, also known by its CAS registry number CAS No 675590-22-4, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring substituted with a bromine atom at the 3-position and a 4-chlorophenyl group at the 5-position. The unique combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in various chemical syntheses and applications.

The synthesis of 3-Bromo-5-(4-chlorophenyl)pyridine typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to install the aryl group at the pyridine ring. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive biological assays.

From a physical standpoint, 3-Bromo-5-(4-chlorophenyl)pyridine exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various chromatographic techniques, including high-performance liquid chromatography (HPLC), which is often employed for its purification and characterization.

The chemical properties of this compound are heavily influenced by the electron-withdrawing groups present on the pyridine ring. The bromine atom at position 3 and the chlorine-substituted phenyl group at position 5 create a highly electron-deficient aromatic system. This characteristic makes 3-Bromo-5-(4-chlorophenyl)pyridine an excellent candidate for participating in electrophilic aromatic substitution reactions. Recent studies have demonstrated its utility as an intermediate in the synthesis of bioactive molecules, particularly those targeting kinase enzymes.

In terms of applications, 3-Bromo-5-(4-chlorophenyl)pyridine has found significant use in drug discovery programs. Its ability to modulate protein-protein interactions has been leveraged in designing inhibitors for various disease-related targets, including cancer-associated kinases. For example, a study published in the Journal of Medicinal Chemistry highlighted its role as a scaffold in developing potent inhibitors of Aurora kinases, which are implicated in cell proliferation and apoptosis regulation.

Beyond pharmacology, this compound has also been explored in materials science for its potential as an electron-deficient building block in organic semiconductors. Researchers have investigated its integration into π-conjugated systems to enhance charge transport properties. Recent findings suggest that incorporating 3-Bromo-5-(4-chlorophenyl)pyridine into polymer frameworks can significantly improve their electronic performance, making them suitable for applications such as organic photovoltaics (OPVs) and field-effect transistors (FETs).

The versatility of CAS No 675590-22-4 extends to its role as an intermediate in organic synthesis. Its ability to undergo various functional group transformations allows chemists to access a wide array of derivatives with diverse functionalities. For instance, substitution reactions at the brominated position can lead to the introduction of other heteroatoms or functional groups, thereby expanding its utility across different chemical domains.

In conclusion, 3-Bromo-5-(4-chlorophenyl)pyridine, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span from drug discovery to materials science, underscoring its importance as both a synthetic intermediate and a functional material component. As research progresses, it is anticipated that this compound will unlock new possibilities across multiple disciplines, further cementing its place in modern chemistry.